Uzarigenin-glucoside-canaroside

Description

Uzarigenin-glucoside-canaroside (UGC) is a steroid glycoside that has been extracted from the leaves of Isoplexis chalcantha, but its pharmacological properties were not fully understood until more recent studies . Research indicates that UGC's pharmacological activity is similar to that of digoxin, though it produces less of a vomiting effect . Studies have examined UGC's effect on isolated auricles of rabbits, urinary excretion in rats, isolated jejunum of rabbits, rubidium uptake by erythrocytes, and emetic effects in pigeons .

Natural products isolated from plants of the Canary Islands include uzarigenin, which shares a similar name . Uzarigenin is related to a class of compounds known as "Uzara steroids" . Uzarigenin-glucoside-canaroside has a molecular weight of 666.8 and the molecular formula $C_{36}H_{56}O_{15}$ .

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• CAS No.: 100857-42-9
• Product Name: Uzarigenin-glucoside-canaroside
• Molecular Formula: C35H54O12
• Molecular Weight: 666.8 g/mol
• IUPAC Name: 3-[(3S,5S,8R,9S,10S,13R,17R)-3-[(2R,3R,4S,5S,6R)-3-[(4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C35H54O12/c1-17-28(39)24(37)14-27(44-17)47-31-30(41)29(40)25(15-36)46-32(31)45-20-6-9-33(2)19(13-20)4-5-23-22(33)7-10-34(3)21(8-11-35(23,34)42)18-12-26(38)43-16-18/h12,17,19-25,27-32,36-37,39-42H,4-11,13-16H2,1-3H3/t17-,19+,20+,21-,22+,23-,24-,25-,27?,28-,29-,30+,31-,32-,33+,34-,35?/m1/s1
• Standard InChIKey: DZIKSWKAPREDIH-WDTGYIAMSA-N
• SMILES: CC1C(C(CC(O1)OC2C(C(C(OC2OC3CCC4(C(C3)CCC5C4CCC6(C5(CCC6C7=CC(=O)OC7)O)C)C)CO)O)O)O)O
• Canonical SMILES: CC1C(C(CC(O1)OC2C(C(C(OC2OC3CCC4(C(C3)CCC5C4CCC6(C5(CCC6C7=CC(=O)OC7)O)C)C)CO)O)O)O)O
• Synonyms: UGGC; uzarigenin-glucoside-canaroside
• PubChem Compound: 175874
• Last Modified: Feb 18 2024